Cas no 477847-58-8 (1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(2,4-dichlorophenyl)sulfanyl]-1-ethanone)

• Product Name: 1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(2,4-dichlorophenyl)sulfanyl]-1-ethanone
• CAS No: 477847-58-8
• MF: C₂₀H₁₈Cl₂N₂OS₂
• MW: 437.405720233917
• CID: 5014332
• Update Time: 2023-08-25

1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(2,4-dichlorophenyl)sulfanyl]-1-ethanone Chemical and Physical Properties

Names and Identifiers

• MLS000326867
• 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(2,4-dichlorophenyl)sulfanyl]-1-ethanone
• SMR000179502
• 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-[(2,4-dichlorophenyl)sulfanyl]ethan-1-one
• 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-(2,4-dichlorophenyl)sulfanylethanone
• Oprea1_570744
• cid_1479989
• BDBM113848
• HMS2287L19
• 1-[4-(1,3-benzothiazol-2-yl)-1-piperidinyl]-2-[(2,4-dichlorophenyl)thio]ethanone
• 1-[4-(1,3-be
• 1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(2,4-dichlorophenyl)sulfanyl]-1-ethanone

• Inchi： 1S/C20H18Cl2N2OS2/c21-14-5-6-17(15(22)11-14)26-12-19(25)24-9-7-13(8-10-24)20-23-16-3-1-2-4-18(16)27-20/h1-6,11,13H,7-10,12H2
• InChI Key： YEMNHTMAEPPCQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC(N1CCC(C2=NC3C=CC=CC=3S2)CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• XLogP3: 5.9
• Topological Polar Surface Area: 86.7